Cas no 754145-88-5 (2-Propanol,1-[[(4-methoxyphenyl)methylene]amino]-)

• Product Name: 2-Propanol,1-[[(4-methoxyphenyl)methylene]amino]-
• CAS No: 754145-88-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 561897
• Update Time: 2024-03-05

2-Propanol,1-[[(4-methoxyphenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[[(4-methoxyphenyl)methylene]amino]-
• 2-Propanol,1-[[(4-methoxyphenyl)methylene]amino]-(9CI)

• Inchi： 1S/C11H15NO2/c1-9(13)7-12-8-10-3-5-11(14-2)6-4-10/h3-6,8-9,13H,7H2,1-2H3/b12-8+
• InChI Key： PSCVPJARNWMDCS-XYOKQWHBSA-N
• SMILES： C(/N=C/C1=CC=C(OC)C=C1)C(O)C

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• PSA: 41.82